Cas no 847394-27-8 (1-(2,4-dimethylphenyl)-4-1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one)

• Product Name: 1-(2,4-dimethylphenyl)-4-1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one
• CAS No: 847394-27-8
• MF: C₂₂H₂₃N₃O
• MW: 345.437525033951
• CID: 6144096
• PubChem ID: 4753743
• Update Time: 2025-07-16

1-(2,4-dimethylphenyl)-4-1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylphenyl)-4-1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one
• 1-(2,4-dimethylphenyl)-4-(1-prop-2-enylbenzimidazol-2-yl)pyrrolidin-2-one
• AKOS016260013
• F0660-0104
• AKOS001166925
• 847394-27-8
• 4-(1-allyl-1H-benzo[d]imidazol-2-yl)-1-(2,4-dimethylphenyl)pyrrolidin-2-one
• Z111780188
• 1-(2,4-dimethylphenyl)-4-[1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one

• Inchi： 1S/C22H23N3O/c1-4-11-24-20-8-6-5-7-18(20)23-22(24)17-13-21(26)25(14-17)19-10-9-15(2)12-16(19)3/h4-10,12,17H,1,11,13-14H2,2-3H3
• InChI Key： XRMGJAURZHNCJQ-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=NC3C=CC=CC=3N2CC=C)CN1C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 345.184112366g/mol
• Monoisotopic Mass: 345.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(2,4-dimethylphenyl)-4-1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one

Chemical Profile of 1-(2,4-dimethylphenyl)-4-1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one (CAS No. 847394-27-8)

1-(2,4-dimethylphenyl)-4-1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one (CAS No. 847394-27-8) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique molecular architecture and potential biological activities. This compound belongs to the benzodiazole and pyrrolidinone chemical classes, which are well-known for their roles in various pharmacological applications. The presence of multiple aromatic rings and heterocyclic moieties in its structure suggests a high degree of molecular complexity, which may contribute to its distinctive pharmacokinetic and pharmacodynamic properties.

The chemical structure of 1-(2,4-dimethylphenyl)-4-1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one features a benzodiazole core substituted with a pyrrolidinone ring at the 4-position. The benzodiazole moiety is further functionalized with a propenyl group at the 1-position and two methyl groups at the 2 and 4 positions of the aromatic ring. This arrangement creates a molecule with multiple potential sites for interaction with biological targets, making it an intriguing candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The benzodiazole and pyrrolidinone scaffolds are known to exhibit a range of biological effects, including anxiolytic, sedative, and anticonvulsant properties. The specific substitution pattern in 1-(2,4-dimethylphenyl)-4-1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one may modulate these effects, leading to novel therapeutic applications or improved efficacy compared to existing drugs.

In vitro studies have begun to explore the potential pharmacological properties of this compound. Initial experiments suggest that it may interact with various neurotransmitter receptors and ion channels, which could explain its observed effects on central nervous system function. For instance, the propenyl group might influence the compound's ability to cross the blood-brain barrier, while the methyl substituents could enhance binding affinity to specific receptors. These interactions are critical for understanding how the molecule exerts its effects and for designing more targeted therapeutic strategies.

The synthesis of 1-(2,4-dimethylphenyl)-4-1-(prop-2-en-1-y l)-1H - 1 ,3 - benzodiazol - 2 - ylpyrrolidin - 2 - one presents both challenges and opportunities for medicinal chemists. The multi-step synthesis involves key reactions such as condensation, cyclization, and functional group transformations. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, may be employed to achieve high yields and enantiopurity. Optimizing these synthetic routes is essential for large-scale production and further exploration of the compound's potential.

One of the most promising areas of research is the investigation of this compound's role in treating neurological disorders. The benzodiazole-pyrrolidinone framework is structurally similar to known anxiolytics and anticonvulsants, suggesting that it could have comparable or even superior therapeutic benefits. Preclinical studies are needed to evaluate its efficacy in animal models of anxiety, depression, and epilepsy. Additionally, exploring its interactions with other neurotransmitter systems may uncover novel mechanisms of action that could lead to breakthroughs in treating these conditions.

The development of new pharmaceuticals often relies on understanding how molecules interact with biological targets at a molecular level. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are crucial for elucidating the structure-function relationships of complex compounds like 1-(2,4-dimethylphenyl)-4 - 1 -(prop - 2 - en - 1 - y l) - 1 H - 1 ,3 - benzodiazol - 2 - ylpyrrolidin - 2 - one. These tools provide detailed insights into how the compound binds to receptors or enzymes and how these interactions influence its biological activity.

Furthermore, computational methods such as molecular dynamics simulations can predict how the molecule behaves within different biological environments. These simulations can help identify key residues involved in binding and provide insights into dynamic conformational changes that may affect drug efficacy or selectivity. By integrating experimental data with computational predictions, researchers can design more effective derivatives of this compound with enhanced pharmacological profiles.

The future direction of research on CAS No. 847394 - 27 - 8 will likely involve expanding its chemical space through structural modifications. By introducing variations in the aromatic rings or heterocyclic moieties, scientists can fine-tune its biological activity toward specific therapeutic targets. For example, replacing one of the methyl groups with another functional group might alter its receptor binding affinity or metabolic stability.

The regulatory landscape also plays a significant role in advancing pharmaceutical candidates like this one from discovery to market approval. Compliance with guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA) ensures that new drugs are safe and effective before they reach patients. Preclinical data must be meticulously collected to demonstrate toxicity profiles as well as therapeutic benefits before human clinical trials can begin.

In conclusion,(bold text: bold text: bold text: bold text: bold text: bold text: bold text: bold text: bold text: bold text: ) bold text: ) bold text: ) bold text: ) bold text: ) bold text: ) bold text: ) bold text: ) bold text: ) bold text: ) bold text:) has emerged as a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities related primarily involving neurological disorders treatment options . Continued investigation through both experimental studies combined computational modeling holds great promise toward developing innovative treatments addressing unmet medical needs .